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Compound of Interest

1-(2-chloroethyl)piperazine
Compound Name:
Hydrochloride

Cat. No.: B1312641

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of 1-
(2-chloroethyl)piperazine Hydrochloride, ensuring the protection of personnel and the
environment.

Hazard Profile and Safety Precautions

1-(2-chloroethyl)piperazine Hydrochloride is classified as a hazardous substance, and
appropriate precautions must be taken at all times. It is fatal if swallowed, causes severe skin
burns and eye damage, may cause respiratory irritation, and is suspected of causing genetic
defects.[1]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Alab coat, and in cases of potential significant exposure, impervious
clothing and boots.[1]
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o Respiratory Protection: If dust is generated, a NIOSH-approved respirator is necessary.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]
[3] An eyewash station and safety shower must be readily accessible.[4]

Step-by-Step Disposal Procedure

The disposal of 1-(2-chloroethyl)piperazine Hydrochloride must be managed as hazardous
waste and should be conducted by a licensed waste disposal company.

o Waste Collection:

o Collect waste 1-(2-chloroethyl)piperazine Hydrochloride in its original container or a
clearly labeled, compatible, and tightly sealed waste container.

o Avoid mixing with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Spill Management:

o

In the event of a spill, evacuate the immediate area to prevent exposure.

o

Clean up spills immediately, avoiding dust generation.[4]

[¢]

Use a method such as vacuuming or carefully sweeping the material into a suitable
disposal container.[4]

[¢]

Do not allow the substance to enter drains or waterways.[1][2][5]
» Container Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste" and the chemical name: "1-(2-
chloroethyl)piperazine Hydrochloride".

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area, away from incompatible materials such as strong oxidizing
agents and bases.[1][5]
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e Arranging for Disposal:

o Contact your institution's EHS office or a certified hazardous waste disposal contractor to

arrange for pickup and proper disposal.

o Provide the Safety Data Sheet (SDS) to the waste disposal company to ensure they have

all the necessary information for safe handling and transport.

Quantitative Data Summary

For logistical and safety purposes, the following quantitative data, primarily derived from

transportation regulations, is essential for the proper management of 1-(2-

chloroethyl)piperazine Hydrochloride waste.

Data Point Value Reference

UN Number UN2928 [1][5]

Proper Shipping Name TOXIC SOLID, CORROSIVE, RG]
ORGANIC, N.O.S.

Hazard Class 6.1 (Toxic) [1][5]

Subsidiary Hazard Class

8 (Corrosive)

[1]5]

Packing Group

[1]5]

GHS Classification

Acute Toxicity, Oral (Category
2)

[1][3] Skin Corrosion/Irritation
(Category 1B)[1][3] Serious
Eye Damage/Eye Irritation
(Category 1)[1][3] Germ Cell
Mutagenicity (Category 2)[1]

Experimental Protocols

This document focuses on the operational and disposal plans for 1-(2-chloroethyl)piperazine

Hydrochloride. For detailed experimental protocols involving this substance, please refer to

your specific research or development procedures, always ensuring they are conducted in
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accordance with institutional safety guidelines and the information provided in the Safety Data
Sheet.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-(2-chloroethyl)piperazine Hydrochloride.

==

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-(2-chloroethyl)piperazine
Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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